Cas no 2228236-92-6 (3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one)

3-(2,3-Dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one is a fluorinated aromatic ketone derivative with a dihydrobenzofuran core structure. Its key advantages include enhanced stability due to the difluoromethyl ketone moiety, which also contributes to improved electrophilic reactivity in synthetic applications. The benzofuran scaffold provides a rigid aromatic framework, facilitating selective functionalization in medicinal chemistry and material science. The compound's balanced lipophilicity and electronic properties make it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. Its structural features allow for further derivatization, enabling precise tuning of physicochemical properties for target-specific applications. The difluoroketone group offers potential for bioisosteric replacement in drug design, enhancing metabolic stability and binding affinity.
3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one structure
2228236-92-6 structure
Product Name:3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one
CAS No:2228236-92-6
MF:C11H10F2O2
MW:212.192710399628
CID:5992588
PubChem ID:165838941
Update Time:2025-05-19

3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one
    • EN300-1940851
    • 2228236-92-6
    • Inchi: 1S/C11H10F2O2/c12-11(13)9(14)6-7-1-2-10-8(5-7)3-4-15-10/h1-2,5,11H,3-4,6H2
    • InChI Key: GFXPEHPUUFHFKP-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=CC2=C(C=1)CCO2)=O)F

Computed Properties

  • Exact Mass: 212.06488588g/mol
  • Monoisotopic Mass: 212.06488588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one Pricemore >>

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3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one Related Literature

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one

Comprehensive Overview of 3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one (CAS No. 2228236-92-6)

3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one (CAS No. 2228236-92-6) is a fluorinated organic compound with a unique structural framework combining a benzofuran moiety and a difluoropropanone group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the dihydrobenzofuran core and difluorinated ketone functionality makes it a versatile intermediate in synthetic chemistry.

The molecular structure of 3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one features a 2,3-dihydrobenzofuran ring linked to a 1,1-difluoropropan-2-one chain. This combination enhances its reactivity and applicability in various chemical transformations. Researchers are particularly interested in its role in the development of novel fluorinated pharmaceuticals, given the increasing demand for fluorine-containing drugs in modern medicine. The CAS No. 2228236-92-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key applications of 3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one lies in its use as a precursor for heterocyclic compounds. The benzofuran scaffold is known for its presence in numerous biologically active molecules, and the introduction of difluoromethyl groups can significantly alter the pharmacokinetic properties of resulting compounds. This has led to its exploration in the synthesis of potential anti-inflammatory and central nervous system (CNS) agents, aligning with current trends in drug discovery.

In agrochemical research, CAS No. 2228236-92-6 is studied for its potential in developing new crop protection agents. The difluoropropanone moiety can impart enhanced stability and bioactivity to pesticidal compounds, addressing the growing need for sustainable agriculture solutions. This aligns with global discussions on green chemistry and eco-friendly pest control, making it a topic of interest for researchers and industry professionals alike.

The synthetic routes to 3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one often involve palladium-catalyzed coupling reactions or electrophilic fluorination techniques. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of its production, reducing costs and environmental impact. These developments are particularly relevant given the increasing focus on sustainable chemical manufacturing and atom economy in industrial processes.

From a commercial perspective, the demand for fluorinated building blocks like 3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one is rising steadily. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of CAS No. 2228236-92-6 for drug discovery programs. Suppliers specializing in rare chemical intermediates often highlight this compound in their catalogs, emphasizing its purity and synthetic utility.

Analytical characterization of 3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one typically involves NMR spectroscopy, mass spectrometry, and HPLC analysis. These techniques confirm the structural integrity and purity of the compound, which is crucial for research applications. The difluoromethyl group presents distinct spectroscopic signatures that facilitate its identification in complex reaction mixtures.

Looking ahead, 3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one is poised to play an important role in the development of next-generation small molecule therapeutics. Its structural features align well with current medicinal chemistry strategies that prioritize metabolic stability and target selectivity. As the pharmaceutical industry continues to explore fluorine-based drug design, compounds like CAS No. 2228236-92-6 will remain valuable tools for researchers.

In conclusion, 3-(2,3-dihydro-1-benzofuran-5-yl)-1,1-difluoropropan-2-one represents an important fluorinated intermediate with broad applications in life sciences. Its unique combination of benzofuran and difluoroketone functionalities offers numerous possibilities for chemical innovation. Researchers interested in drug discovery, agrochemical development, or material science should consider exploring the potential of this versatile compound.

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